Cas no 121449-90-9 (Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI))
121449-90-9 structure
Product Name:Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI)
CAS No:121449-90-9
MF:C10H12ClNO2
MW:213.660781860352
CID:142844
PubChem ID:180056
Update Time:2025-04-19
Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI)
- propyl N-(4-chlorophenyl)carbamate
- carbamic acid, N-(4-chlorophenyl)-, propyl ester
- Propyl (4-chlorophenyl)carbamate
- DTXSID50153272
- AKOS002938490
- 121449-90-9
- FPYIZGDCCIJIMZ-UHFFFAOYSA-N
- Carbonic acid, monoamide, N-(4-chlorophenyl)-, propyl ester
- n-propyl 4-chlorophenyl carbamate
- SCHEMBL21059175
-
- Inchi: 1S/C10H12ClNO2/c1-2-7-14-10(13)12-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H,12,13)
- InChI Key: FPYIZGDCCIJIMZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC(=O)OCCC
Computed Properties
- Exact Mass: 213.05576
- Monoisotopic Mass: 213.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.229
- Boiling Point: 258.6°C at 760 mmHg
- Flash Point: 110.2°C
- Refractive Index: 1.562
- PSA: 38.33
Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI) Related Literature
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Ali Reza Sardarian,Iman Dindarloo Inaloo,Milad Zangiabadi New J. Chem. 2019 43 8557
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2. Fe3O4@SiO2/Schiff base/Pd complex as an efficient heterogeneous and recyclable nanocatalyst for chemoselective N-arylation of O-alkyl primary carbamatesA. R. Sardarian,M. Zangiabadi,I. Dindarloo Inaloo RSC Adv. 2016 6 92057
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